
Discovery and significance of endogenous
itaconic acid.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Itaconic Acid-13C1

Cat. No.: B1157151 Get Quote

An In-depth Technical Guide to the Discovery and Significance of Endogenous Itaconic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
Itaconic acid, a dicarboxylic acid once known primarily for its industrial application in polymer

synthesis, has been revealed to be a pivotal endogenous metabolite in mammalian immunity.

Produced in large quantities by activated macrophages and other myeloid cells, itaconic acid

stands at the nexus of immunometabolism, cellular defense, and inflammation. Its discovery in

mammalian cells has reshaped our understanding of the metabolic reprogramming that occurs

during an immune response, unveiling a sophisticated mechanism of host defense. This

technical guide provides a comprehensive overview of the discovery of endogenous itaconic

acid, its biosynthesis, its multifaceted significance as both an antimicrobial and

immunomodulatory agent, and the key experimental methodologies used to study its function.

Discovery of Endogenous Itaconic Acid: A Historical
Perspective
While itaconic acid's chemical identity has been known for nearly two centuries, its role as a

mammalian metabolite is a relatively recent revelation.

1836: Swiss chemist Samuel Baup first discovered the compound as a product of the

distillation of citric acid.[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1157151?utm_src=pdf-interest
https://biocrates.com/itaconic-acid/
https://en.wikipedia.org/wiki/Itaconic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC5024735/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1840: Gustav Crasso synthesized the molecule through the decarboxylation of aconitic acid,

naming it "itaconic acid" as an anagram of its precursor.[1]

1931: The first biological source was identified by Japanese mycologist Kinoshita, who found

that the fungus Aspergillus itaconicus could produce itaconic acid during fermentation.[1][4]

For decades, it was primarily considered a fungal metabolite with industrial applications.[2]

2011-2013: A paradigm shift occurred when researchers, using metabolomics approaches,

detected high levels of itaconic acid in activated mammalian macrophages.[5][6] This

discovery was surprising, as it was not considered a standard mammalian metabolite.[5] The

production was found to increase markedly upon stimulation with pro-inflammatory signals

like lipopolysaccharide (LPS) and interferon-gamma (IFN-γ).[5][6]

2013: The genetic basis for its production was uncovered. The long-known but functionally

uncharacterized Immunoresponsive Gene 1 (Irg1) was identified as the gene encoding the

enzyme responsible for itaconic acid synthesis.[1][7] This enzyme, named cis-aconitate

decarboxylase (ACOD1), catalyzes the decarboxylation of the Krebs cycle intermediate cis-

aconitate to produce itaconic acid.[1][7][8] This finding definitively linked a specific metabolic

pathway to an immune-regulated gene, establishing itaconic acid as a key

immunometabolite.[7][9][10]

Biosynthesis of Itaconic Acid
Endogenous itaconic acid is synthesized in the mitochondria of activated myeloid cells. The

pathway represents a significant diversion from the canonical Tricarboxylic Acid (TCA) cycle.

Upon inflammatory stimulation (e.g., by LPS), the expression of the ACOD1 enzyme is strongly

upregulated.[8] ACOD1 then intercepts cis-aconitate, an intermediate in the TCA cycle, and

catalyzes its decarboxylation to form itaconic acid.[1][7][11]
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Diagram 1. Itaconic Acid Biosynthesis Pathway.

Significance and Mechanisms of Action
Itaconic acid exerts its influence through two primary mechanisms: direct antimicrobial activity

and potent immunomodulation of the host cell response.

Antimicrobial Effects
The accumulation of itaconic acid within macrophages serves as a direct bacteriostatic agent,

particularly against pathogens that rely on the glyoxylate shunt for carbon assimilation.[12][13]

Inhibition of Isocitrate Lyase (ICL): Itaconic acid is a potent inhibitor of isocitrate lyase, the

key enzyme of the glyoxylate pathway.[7][12] This pathway is crucial for bacteria like

Mycobacterium tuberculosis and Salmonella enterica to survive within the host, as it allows
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them to utilize fatty acids or acetate as a carbon source when glucose is scarce.[13][14] By

blocking ICL, itaconic acid effectively starves the bacteria of essential carbon.[7][15]

Synergy with Acidity: The antimicrobial activity of itaconic acid is significantly enhanced in

acidic environments, such as the phagolysosome of a macrophage.[12] The lower pH

increases the permeability of the bacterial membrane to itaconic acid.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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